Cas no 199274-81-2 (Octadecanoic acid, 1-(hydroxymethyl)-2-[(1-oxododecyl)oxy]ethyl ester)

• Product Name: Octadecanoic acid, 1-(hydroxymethyl)-2-[(1-oxododecyl)oxy]ethyl ester
• CAS No: 199274-81-2
• MF: C₃₃H₆₄O₅
• MW: 540.858271598816
• CID: 3877960
• PubChem ID: 76463870
• Update Time: 2025-04-22

Octadecanoic acid, 1-(hydroxymethyl)-2-[(1-oxododecyl)oxy]ethyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 1-(hydroxymethyl)-2-[(1-oxododecyl)oxy]ethyl ester
• 1-Lauroyl-2-Stearoyl-rac-glycerol
• (1-dodecanoyloxy-3-hydroxypropan-2-yl) octadecanoate
• 199274-81-2
• PD120053
• DG 12:0_18:0
• ZHA27481

• Inchi： 1S/C33H64O5/c1-3-5-7-9-11-13-14-15-16-17-18-20-22-24-26-28-33(36)38-31(29-34)30-37-32(35)27-25-23-21-19-12-10-8-6-4-2/h31,34H,3-30H2,1-2H3
• InChI Key： OKDHBEDQKMJTGE-UHFFFAOYSA-N
• SMILES： O(C(CO)COC(CCCCCCCCCCC)=O)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 540.47537514g/mol
• Monoisotopic Mass: 540.47537514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 32
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Diacylglycerols